Cas no 117067-53-5 (Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-)

Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]- structure
117067-53-5 structure
Product Name:Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-
CAS No:117067-53-5
MF:C19H22N4S
MW:338.469782352448
CID:3654313
PubChem ID:3718547
Update Time:2025-04-22

Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-
    • N-[1-(1H-1,2,3-Benzotriazol-1-yl)hexyl]benzenecarbothioamide
    • N-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)hexyl)benzothioamide
    • 117067-53-5
    • N-[1-(benzotriazol-1-yl)hexyl]benzenecarbothioamide
    • starbld0034897
    • Inchi: 1S/C19H22N4S/c1-2-3-5-14-18(20-19(24)15-10-6-4-7-11-15)23-17-13-9-8-12-16(17)21-22-23/h4,6-13,18H,2-3,5,14H2,1H3,(H,20,24)
    • InChI Key: FBEMLILGZUTPBV-UHFFFAOYSA-N
    • SMILES: C1(C(NC(N2C3=CC=CC=C3N=N2)CCCCC)=S)=CC=CC=C1

Computed Properties

  • Exact Mass: 338.15651789Da
  • Monoisotopic Mass: 338.15651789Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 74.8Ų

Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]- Pricemore >>

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